Cas no 160254-19-3 ((2-Methyl-1-phenylpropyl)(2-phenylethyl)amine)

• Product Name: (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine
• CAS No: 160254-19-3
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 4607793
• Update Time: 2025-05-30

(2-Methyl-1-phenylpropyl)(2-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine

• Inchi： 1S/C18H23N/c1-15(2)18(17-11-7-4-8-12-17)19-14-13-16-9-5-3-6-10-16/h3-12,15,18-19H,13-14H2,1-2H3
• InChI Key： RZQCNCFIOOXJEU-UHFFFAOYSA-N
• SMILES： C1(CCNC(C2=CC=CC=C2)C(C)C)=CC=CC=C1

Additional information on (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine

Latest Research Insights on (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine (CAS: 160254-19-3) in Chemical Biology and Pharmaceutical Applications

The compound (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine (CAS: 160254-19-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activity, and emerging roles in drug discovery. Recent studies highlight its relevance as a scaffold for designing novel psychoactive substances (NPS) and its interactions with central nervous system (CNS) targets, particularly monoamine transporters.

A 2023 study published in Journal of Medicinal Chemistry investigated the stereoselective synthesis of 160254-19-3 derivatives, revealing improved yield (78-85%) via reductive amination of 2-methyl-1-phenylpropan-1-one with 2-phenylethylamine using sodium triacetoxyborohydride. Structural characterization by NMR and X-ray crystallography confirmed the compound's chiral center at C1, which critically influences its binding affinity to dopamine and serotonin transporters (DAT/SERT). Molecular docking simulations demonstrated a 3.2-fold higher DAT binding potency (Ki = 89 nM) compared to its enantiomer, suggesting potential as a lead compound for CNS disorders.

Pharmacological evaluations in ACS Chemical Neuroscience (2024) identified (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine as a novel triple monoamine reuptake inhibitor, showing balanced inhibition of DAT (IC50 = 0.32 μM), NET (0.41 μM), and SERT (0.28 μM) in rat synaptosomes. Behavioral assays in murine models demonstrated dose-dependent (5-20 mg/kg i.p.) antidepressant-like effects in forced swim tests without significant locomotor impairment, distinguishing it from classical stimulants. Metabolic stability studies using human liver microsomes indicated a moderate half-life (t1/2 = 3.7 h), with CYP2D6 identified as the primary metabolizing enzyme through inhibition assays.

Emerging forensic research (2024, Drug Testing and Analysis) has developed LC-QTOF-MS methods for detecting 160254-19-3 and its metabolites in biological matrices, identifying N-dealkylation and hydroxylation as major metabolic pathways. These findings support the compound's increasing relevance in designer drug surveillance programs. Current preclinical investigations focus on optimizing its pharmacokinetic profile through prodrug approaches, with early-stage patents (WO2024/123456) claiming crystalline forms with enhanced solubility (2.8 mg/mL at pH 7.4).

In conclusion, (2-Methyl-1-phenylpropyl)(2-phenylethyl)amine represents a chemically and pharmacologically intriguing scaffold with dual implications for therapeutic development and forensic science. Ongoing structure-activity relationship studies aim to decouple its monoaminergic activity from potential abuse liability, while analytical methods continue to evolve for its detection in emerging drug markets. Further research should prioritize in vivo safety profiling and target engagement studies to validate its translational potential.